Cas no 380626-82-4 (4-Pyrimidinecarboxylic acid 3-butynyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid 3-butynyl ester
• CAS No: 380626-82-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1021438
• Update Time: 2023-08-02

4-Pyrimidinecarboxylic acid 3-butynyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid,3-butynylester(9CI)
• but-3-ynyl pyrimidine-4-carboxylate
• 4-PYRIMIDINECARBOXYLIC ACID 3-BUTYNYL ESTER
• 3-butynyl 4-pyrimidinecarboxylate
• 4-pyrimidinecarboxylic acid,3-butynylester
• BUT-3-YN-1-YL PYRIMIDINE-4-CARBOXYLATE
• 4-Pyrimidinecarboxylic acid 3-butynyl ester

• Inchi： 1S/C9H8N2O2/c1-2-3-6-13-9(12)8-4-5-10-7-11-8/h1,4-5,7H,3,6H2
• InChI Key： NOTHLYTUGQOWGT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CN=1)=O)CCC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 0.3
• Topological Polar Surface Area: 52.1